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An In-depth Technical Guide to the Natural Sources of Gibberellin A17 in Plants

Introduction
Gibberellins (GAs) are a large family of diterpenoid phytohormones that play a crucial role in

regulating various aspects of plant growth and development, including seed germination, stem

elongation, leaf expansion, flowering, and fruit development[1][2][3]. To date, over 130 different

gibberellins have been identified in plants, fungi, and bacteria, each designated with a number

(e.g., GA1, GA2) in order of their discovery[3][4]. Gibberellin A17 (GA17) is a C20-gibberellin

and a key intermediate in the early 13-hydroxylation pathway, one of the major routes for

gibberellin biosynthesis in higher plants[5]. While not one of the most biologically active forms,

the presence and metabolism of GA17 are integral to the homeostatic regulation of active

gibberellins. This guide provides a comprehensive overview of the known natural sources of

GA17, its biosynthesis, and the methodologies for its detection and quantification.

Natural Sources and Quantitative Data of Gibberellin
A17
Gibberellin A17 has been identified as an endogenous gibberellin in a limited number of plant

species and tissues. It is typically found in low concentrations, consistent with its role as an

intermediate in a larger biosynthetic pathway. The following table summarizes the documented

natural occurrences of GA17.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15608878?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC4871640/
https://pmc.ncbi.nlm.nih.gov/articles/PMC165403/
https://en.wikipedia.org/wiki/Gibberellin
https://en.wikipedia.org/wiki/Gibberellin
https://pmc.ncbi.nlm.nih.gov/articles/PMC7758035/
https://pubmed.ncbi.nlm.nih.gov/2236013/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Species Tissue/Organ
Method of
Identification

Reference

Arabidopsis thaliana

(L.) Heynh.
Shoots

Gas Chromatography-

Mass Spectrometry

(GC-MS)

[5]

Phaseolus coccineus

L.
Immature Seeds

Not specified in

provided context
[6]

Zea mays L.
Kernels (7 and 9 days

after pollination)

Gas Chromatography-

Selected Ion

Monitoring (GC-SIM),

GC-MS

[7]

Biosynthesis of Gibberellin A17
GA17 is synthesized as part of the early 13-hydroxylation pathway, which occurs in the

plastids, endoplasmic reticulum, and cytoplasm[8][9]. This pathway is responsible for producing

13-hydroxylated gibberellins, such as the bioactive GA1. GA17 is formed from its precursor,

GA19, through the action of a GA 20-oxidase. It is then further metabolized to GA20 by the

same class of enzyme.
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Plant Tissue Collection
(Freeze in Liquid N2)

Extraction with 80% Methanol
(+ Internal Standards)
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Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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